Cas no 1269151-90-7 (Methyl 3-{[(2-aminoethyl)sulfanyl]methyl}benzoate hydrochloride)

• Product Name: Methyl 3-{[(2-aminoethyl)sulfanyl]methyl}benzoate hydrochloride
• CAS No: 1269151-90-7
• MF: C₁₁H₁₆ClNO₂S
• MW: 261.76824092865
• CID: 5216954
• Update Time: 2023-08-26

Methyl 3-{[(2-aminoethyl)sulfanyl]methyl}benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(2-aminoethyl)sulfanyl]methyl}benzoate hydrochloride
• methyl3-{[(2-aminoethyl)sulfanyl]methyl}benzoatehydrochloride
• Methyl 3-{[(2-aminoethyl)sulfanyl]methyl}benzoate hydrochloride

• Inchi： 1S/C11H15NO2S.ClH/c1-14-11(13)10-4-2-3-9(7-10)8-15-6-5-12;/h2-4,7H,5-6,8,12H2,1H3;1H
• InChI Key： WGBMIJONNHTQRS-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)CC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 199
• Topological Polar Surface Area: 77.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters